Cas no 55502-96-0 (2-Amino-4,5-dimethylthiophene-3-carboxylic acid)

2-Amino-4,5-dimethylthiophene-3-carboxylic acid structure
55502-96-0 structure
Product Name:2-Amino-4,5-dimethylthiophene-3-carboxylic acid
CAS No:55502-96-0
MF:C7H9NO2S
MW:171.216860532761
MDL:MFCD00456549
CID:56777
Update Time:2025-04-18

2-Amino-4,5-dimethylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4,5-dimethylthiophene-3-carboxylic acid
    • 2-amino-4,5-dimethyl-3-Thiophenecarboxylic acid
    • 2-amino-3-carboxy-4,5-dimethylthiophene
    • 2-amino-4,5-dimethylthiophene-3-carboxylate
    • 2-amino-4,5-dimethylthiophene-3-carboxylic acid(SALTDATA: FREE)
    • 3-Thiophenecarboxylic acid, 2-amino-4,5-dimethyl-
    • VYNRDZHHFONHMH-UHFFFAOYSA-N
    • SBB088518
    • 8101AB
    • STK395317
    • WT82079
    • 3-Carboxy-4,5-dimethylthiophen-2-amine
    • AM100946
    • ST2416368
    • ST50897762
    • MDL： MFCD00456549
    • Inchi： 1S/C7H9NO2S/c1-3-4(2)11-6(8)5(3)7(9)10/h8H2,1-2H3,(H,9,10)
    • InChI Key： VYNRDZHHFONHMH-UHFFFAOYSA-N
    • SMILES： S1C(=C(C(=O)O)C(C)=C1C)N

Computed Properties

  • Exact Mass: 171.03500
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Topological Polar Surface Area: 91.6

Experimental Properties

  • PSA: 91.56000
  • LogP: 2.22650

2-Amino-4,5-dimethylthiophene-3-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Amino-4,5-dimethylthiophene-3-carboxylic acid Production Method

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